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Compound of Interest

Compound Name: Methyl dodec-3-enoate

Cat. No.: B15490136 Get Quote

This technical guide provides a summary of the known physical characteristics of methyl
dodec-3-enoate. Due to the limited availability of direct experimental data for this specific

compound, this document also presents data for structurally similar fatty acid methyl esters

(FAMEs) to offer a comparative context for researchers, scientists, and professionals in drug

development. Furthermore, a generalized experimental workflow for the determination of the

physical properties of FAMEs is outlined.

Quantitative Data Summary
Direct experimental values for all physical characteristics of methyl dodec-3-enoate are not

extensively documented in publicly available literature. The following table summarizes the

available information and provides data for related compounds for comparative purposes.
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Physical
Characteristic

Methyl Dodec-
3-enoate

Methyl
Decanoate[1]

Methyl Dodec-
11-enoate[2]

Methyl (3E)-3-
nonenoate[3]

Molecular

Formula
C₁₃H₂₄O₂ C₁₁H₂₂O₂ C₁₃H₂₄O₂ C₁₀H₁₈O₂

Molecular Weight 212.33 g/mol 186.29 g/mol 212.33 g/mol 170.25 g/mol

Physical Form
Pale yellow

liquid[4]
Liquid - -

Boiling Point
150-160 °C at

1.0-1.5 mmHg[4]
- - -

Density -
0.8730 g/cm³ at

20 °C/4 °C
- -

Refractive Index -
1.4259 at 20

°C/D
- -

Solubility -
Soluble in carbon

tetrachloride
- -

LogP

(Octanol/Water)
- 4.41 4.7 -

Note: The provided data for methyl decanoate, methyl dodec-11-enoate, and methyl (3E)-3-

nonenoate are for structurally related compounds and should be used for estimation and

comparative purposes only.

Experimental Protocols
The determination of the physical characteristics of a fatty acid methyl ester like methyl dodec-
3-enoate involves a series of standard analytical procedures. The following outlines a general

methodology.

1. Synthesis and Purification: Methyl dodec-3-enoate can be synthesized via the

transesterification of the corresponding triglyceride or the esterification of dodec-3-enoic acid. A

typical laboratory-scale synthesis involves reacting the parent fatty acid with methanol in the

presence of an acid catalyst, such as sulfuric acid, followed by purification.[5] An alternative is
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the use of a base-catalyzed transesterification with methanolic KOH.[6] Purification is

commonly achieved through distillation under reduced pressure to yield the pure ester.[4]

2. Determination of Physical Properties:

Boiling Point: The boiling point is determined by distillation at a specific pressure. For high-

boiling point liquids like FAMEs, vacuum distillation is employed to prevent decomposition.

The temperature at which the liquid actively boils and condenses is recorded as the boiling

point at that pressure.

Density: The density can be measured using a pycnometer or a digital density meter. The

mass of a known volume of the substance is determined at a controlled temperature,

typically 20°C.

Refractive Index: A refractometer is used to measure the refractive index of the liquid. A drop

of the sample is placed on the prism of the refractometer, and the refractive index is read at

a specific temperature and wavelength of light (commonly the sodium D-line, 589 nm).[7]

Solubility: The solubility is determined by adding a small amount of the solute (methyl
dodec-3-enoate) to a known volume of a solvent (e.g., water, ethanol, chloroform) and

observing the point at which no more solute dissolves. This can be quantified by various

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the identity and purity of the

synthesized ester, GC-MS analysis is performed. The retention time in the gas

chromatogram helps in identification, and the mass spectrum provides the molecular weight

and fragmentation pattern, confirming the structure.

Logical Workflow for Physical Characterization
The following diagram illustrates a generalized workflow for the synthesis and physical

characterization of a fatty acid methyl ester.
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Caption: Generalized workflow for the synthesis and physical characterization of a Fatty Acid

Methyl Ester (FAME).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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